N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)butanamide

• IUPAC Name: N-[2-[[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]butanamide
• InChI: InChI=1S/C14H20N6O/c1-3-4-14(21)16-7-6-15-12-9-13(18-10-17-12)20-8-5-11(2)19-20/h5,8-10H,3-4,6-7H2,1-2H3,(H,16,21)(H,15,17,18)
• InChI Key: YVZHQCQHZVQWBS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCCNC1=CC(=NC=N1)N2C=CC(=N2)C
• Molecular Formula: C14H20N6O
• Molecular Weight: 288.35 g/mol

Description

N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)butanamide, also known as NVP-BEZ235, is a dual inhibitor of the phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) pathways. It has been extensively studied for its potential as an anticancer agent due to its ability to inhibit cell growth and induce apoptosis in cancer cells.

Scientific Research Applications

Synthesis and Biological Evaluation

The chemical compound has been studied for its potential in various scientific research applications, particularly in the synthesis of novel heterocyclic compounds and evaluation of their biological activities. Studies have demonstrated its utility in creating new compounds with potential antimicrobial, anticancer, and anti-inflammatory properties.

• Antimicrobial Applications : A study focused on synthesizing new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating a pyrimidine ring demonstrated moderate antimicrobial activity of the synthesized products (Farag, Kheder, & Mabkhot, 2009). Similarly, pyrimidine-linked pyrazole heterocyclics synthesized via microwave irradiation showed potential against Pseudococcidae insects and selected microorganisms (Deohate & Palaspagar, 2020).

• Anticancer and Anti-inflammatory Applications : Novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, showing promising results in cytotoxicity assays against cancer cell lines and inhibitory effects on 5-lipoxygenase, an enzyme involved in inflammation (Rahmouni et al., 2016).

• Chemical Synthesis Enhancements : The compound has also been part of studies aimed at enhancing chemical synthesis processes, such as the development of efficient and reusable catalysts for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones, highlighting its role in facilitating heterocyclization reactions (Tavakoli-Hoseini et al., 2011).

• Structural and Bioactivity Studies : Research on pyrazole derivatives linked to pyrimidine has led to the identification of antitumor, antifungal, and antibacterial pharmacophore sites, demonstrating the compound's versatility in drug discovery and design (Titi et al., 2020).